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Compound of Interest

Compound Name: PPA-904

Cat. No.: B1663480

L  Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, imnmediate safety
and logistical information for the handling and disposal of PPA-904, a cationic photosensitizer
used in research. Adherence to these procedural steps is critical for maintaining a safe

laboratory environment.

Chemical and Physical Properties of PPA-904

A summary of the key quantitative data for PPA-904 is presented in the table below for easy

reference.
Property Value
CAS Number 30189-85-6[1][21[3][4][5]

Molecular Formula

C28H42BrN3S[1][2][4]

Molecular Weight

532.62 g/mol [2][4]

Chemical Name

Phenothiazin-5-ium, 3,7-bis(dibutylamino)-,
bromide (1:1)[5]

Appearance

Solid

Storage

Store at -20°C
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Operational Plan for Handling PPA-904

Given that PPA-904 is a research chemical and a photosensitizer, it should be handled with
care, assuming it is potentially hazardous in the absence of a specific Safety Data Sheet
(SDS). The following experimental protocol outlines the necessary steps for safe handling.

Engineering Controls

o Ventilation: All handling of PPA-904 powder and solutions should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood to minimize inhalation
exposure.

» Designated Area: Designate a specific area within the laboratory for handling PPA-904. This
area should be clearly marked and equipped with the necessary safety and spill-response
equipment.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent skin and eye contact, and inhalation.

o Eye and Face Protection: Chemical splash goggles are the minimum requirement. For
procedures with a higher risk of splashing, a face shield should be worn in addition to

goggles.

« Body Protection: A standard laboratory coat must be worn at all times. For larger quantities
or when there is a significant risk of splashing, a chemically resistant apron over the lab coat
is recommended.

e Hand Protection: Chemically resistant gloves (e.g., nitrile gloves) are required. Gloves
should be inspected for any signs of degradation before use and changed immediately if
contaminated. For prolonged contact, consider double-gloving.

o Respiratory Protection: If handling large quantities of the powder outside of a fume hood is
unavoidable, a NIOSH-approved respirator with appropriate cartridges should be used.

Hygiene Practices
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Wash hands thoroughly with soap and water after handling PPA-904 and before leaving the
laboratory.

Do not eat, drink, or apply cosmetics in the designated handling area.

Remove all PPE before exiting the laboratory to prevent the spread of contamination.

Disposal Plan for PPA-904 Waste

A clear and effective waste disposal plan is crucial to prevent environmental contamination and

ensure regulatory compliance.

Waste Segregation and Collection

Identify Waste Streams: All materials that come into contact with PPA-904, including unused
product, solutions, contaminated labware (e.g., pipette tips, vials), and PPE, must be
considered chemical waste.

Dedicated Waste Containers: Use separate, clearly labeled, and leak-proof containers for
each type of PPA-904 waste (e.g., solid waste, aqueous waste).

Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical
name "PPA-904," and the approximate concentration and quantity.

Disposal Procedure

Solid Waste: Collect all contaminated solid materials, including gloves, wipes, and
disposable labware, in a designated, lined hazardous waste container.

Liquid Waste: Collect all agueous and solvent-based solutions containing PPA-904 in a
compatible, sealed hazardous waste container. Do not mix with other chemical wastes
unless compatibility has been confirmed.

Empty Containers: "Empty" containers that held PPA-904 should be triple-rinsed with a
suitable solvent. The rinsate must be collected and disposed of as hazardous liquid waste.[6]

Institutional Guidelines: Follow all institutional and local regulations for the final disposal of
chemical waste. Contact your institution's Environmental Health and Safety (EHS) office for
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specific procedures and to schedule a waste pickup.

Workflow for Safe Handling and Disposal of PPA-
904

The following diagram illustrates the logical flow of operations for safely handling and disposing
of PPA-904 in a laboratory setting.
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Preparation
- Review protocol
- Don appropriate PPE
- Prepare designated workspace

'

Handling PPA-904
- Work in a chemical fume hood
- Weigh and prepare solutions

i

Experimental Procedure
- Conduct experiment following protocol
- Avoid generating aerosols

i

Decontamination
- Clean workspace with appropriate solvent
- Wipe down equipment

Waste Segregation
- Separate solid, liquid, and sharp waste
- Use labeled, compatible containers

Waste Disposal

- Store waste in a designated area
- Contact EHS for pickup

Final Cleanup
- Remove and dispose of PPE
- Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of PPA-904.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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